Cas no 2172584-31-3 (1-(4-chloro-6-methylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-chloro-6-methylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2172584-31-3
• MF: C₁₁H₁₁ClN₄O₂
• MW: 266.68364071846
• CID: 5569996
• PubChem ID: 165596874
• Update Time: 2023-07-11

1-(4-chloro-6-methylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172584-31-3
• 1-(4-chloro-6-methylpyrimidin-2-yl)-5-ethyl-1H-pyrazole-3-carboxylic acid
• EN300-1629374

• Inchi： 1S/C11H11ClN4O2/c1-3-7-5-8(10(17)18)15-16(7)11-13-6(2)4-9(12)14-11/h4-5H,3H2,1-2H3,(H,17,18)
• InChI Key： BMJPEUANZAQYAT-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)N=C(N=1)N1C(=CC(C(=O)O)=N1)CC

Computed Properties

• Exact Mass: 266.0570533g/mol
• Monoisotopic Mass: 266.0570533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.9Ų